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Compound of Interest

Compound Name: 1-Hexen-3-one-d3

cat. No.: B12366258

An In-Depth Technical Guide to the Physical Characteristics of 1-Hexen-3-one-d3

This guide provides a comprehensive overview of the physical characteristics of 1-Hexen-3-
one-d3, a deuterated isotopologue of the a,3-unsaturated ketone, 1-hexen-3-one. This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical analysis who require detailed information on the properties and
characterization of this compound.

Introduction

1-Hexen-3-one-d3 is a valuable tool in various research applications, particularly as an internal
standard in mass spectrometry-based quantification assays and as a tracer in metabolic
studies.[1] The incorporation of deuterium atoms provides a distinct mass shift, allowing for its
differentiation from the endogenous, non-deuterated analogue without significantly altering its
chemical properties. Understanding the physical characteristics of 1-Hexen-3-one-d3 is crucial
for its proper handling, storage, and application in experimental settings.

Due to the limited availability of experimentally determined physical data for 1-Hexen-3-one-
d3, this guide provides data for the non-deuterated parent compound, 1-hexen-3-one, as a
close approximation. The primary difference in physical properties is expected to be in the
molecular weight and, to a lesser extent, in properties such as boiling point and density.

Chemical Structure and Nomenclature

¢ |[UPAC Name: hex-1-en-3-one-d3
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e Synonyms: Propyl vinyl ketone-d3, Vinyl propyl ketone-d3
e Chemical Formula: CeH7DsO

o CAS Number: Not available for the d3 isotopologue. The CAS number for the non-deuterated
form is 1629-60-3.[2][3][4][5]

The position of the three deuterium atoms ("d3") is not uniformly specified across suppliers. A
common synthetic route would involve deuteration at the terminal methyl group (position 6). For
the purposes of molecular weight calculation in this guide, it is assumed that the deuteration is
at this position (1-Hexen-3-one-6,6,6-d3).

Tabulated Physical Characteristics

The following table summarizes the key physical characteristics of 1-Hexen-3-one. The data for
1-Hexen-3-one-d3 is estimated based on the non-deuterated compound, with the molecular
weight calculated based on the assumed deuteration at the C6 position.

1-Hexen-3-one-d3

Property 1-Hexen-3-one .
(Calculated/Estimated)
Molecular Formula CeH100[2][3][4][5] CeH7D30O
Molecular Weight 98.14 g/mol [2][4] 101.16 g/mol
N ) Expected to be very similar to
Boiling Point 127-129 °CJ6]
the non-deuterated form.
Melting Point Not available[6] Not available
. Expected to be slightly higher
Density 0.840 g/mL[6]
than the non-deuterated form.
) Expected to be very similar to
Refractive Index 1.4275[6]
the non-deuterated form.
Appearance Colorless liquid Colorless liquid
Expected to have similar
Solubility Slightly soluble in water.[7] solubility to the non-deuterated

form.
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Experimental Protocols for Physical
Characterization

The following are detailed methodologies for the experimental determination of the key physical
properties of liquid compounds like 1-Hexen-3-one-d3.

Determination of Boiling Point (Micro Method)

This method is suitable for small sample volumes.

Apparatus:

Thiele tube or a similar heating apparatus (e.g., Mel-Temp)

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heating oil (e.g., mineral oil)

Bunsen burner or hot plate

Procedure:

Add a small amount of the liquid sample (a few drops) into the small test tube.
o Place the capillary tube, with its sealed end up, into the test tube containing the sample.

o Attach the test tube to the thermometer. The bottom of the test tube should be level with the
thermometer bulb.

* Immerse the thermometer and the attached test tube into the Thiele tube containing the
heating oil.

o Gently heat the side arm of the Thiele tube.
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o Observe the capillary tube. A slow but steady stream of bubbles will emerge from the open
end of the capillary tube as the liquid's vapor pressure increases.

» The boiling point is the temperature at which the stream of bubbles just ceases, and the
liquid begins to enter the capillary tube. Record this temperature.

Determination of Density

The density of a liquid can be determined by measuring its mass and volume.
Apparatus:

e Pycnometer or a volumetric flask (e.g., 1 mL or 5 mL)

e Analytical balance

e Thermometer

Procedure:

o Carefully clean and dry the pycnometer.

o Determine and record the mass of the empty pycnometer using an analytical balance.

« Fill the pycnometer with the liquid sample up to the calibration mark, ensuring there are no
air bubbles.

o Record the temperature of the liquid.
» Determine and record the mass of the pycnometer filled with the liquid.

o Calculate the mass of the liquid by subtracting the mass of the empty pycnometer from the
mass of the filled pycnometer.

e The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Spectroscopic Characterization
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Deuterium labeling has a significant and predictable effect on mass spectra and Nuclear

Magnetic Resonance (NMR) spectra.
4.3.1. Mass Spectrometry (MS)

e Principle: In mass spectrometry, the molecular ion peak (M+) for 1-Hexen-3-one-d3 will be
shifted by +3 m/z units compared to the non-deuterated compound due to the presence of

three deuterium atoms.

o Experimental Workflow:

o

Prepare a dilute solution of the sample in a suitable volatile solvent.

Introduce the sample into the mass spectrometer (e.g., via direct infusion or coupled with

[¢]

gas or liquid chromatography).

[¢]

Acquire the mass spectrum and identify the molecular ion peak.

Compare the observed molecular ion peak with the calculated exact mass of CeH7D30.

[¢]

4.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

e Principle: In tH NMR, the signal corresponding to the protons that have been replaced by
deuterium will be absent or significantly reduced in intensity. In 2H (Deuterium) NMR, a signal
will be observed at the chemical shift corresponding to the position of the deuterium atoms.

[8]
o Experimental Workflow:
o Dissolve the sample in a suitable deuterated NMR solvent (e.g., CDCIs).

o Acquire the *H NMR spectrum. The absence of a signal at the chemical shift of the protons
at the deuterated position confirms the isotopic labeling.

o If available, acquire a 2H NMR spectrum to directly observe the deuterium signal.

Mandatory Visualizations
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Logical Workflow for Physical Characterization

The following diagram illustrates a logical workflow for the comprehensive physical and
chemical characterization of 1-Hexen-3-one-d3.
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Caption: Workflow for the synthesis and characterization of 1-Hexen-3-one-d3.

Conclusion

This technical guide provides a detailed overview of the physical characteristics of 1-Hexen-3-
one-d3, leveraging data from its non-deuterated analogue and established experimental
protocols. While specific experimental data for the deuterated compound is limited, the
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provided information and methodologies offer a solid foundation for its use in research and
development. The key distinguishing features of 1-Hexen-3-one-d3 are its increased molecular
weight and the corresponding shifts in its mass and NMR spectra, which are fundamental to its
application as an isotopic tracer and internal standard. Researchers are advised to perform
their own characterization to confirm the properties of their specific batch of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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